Cas no 1873-88-7 (Heptamethyltrisiloxane)

• Product Name: Heptamethyltrisiloxane
• CAS No: 1873-88-7
• MF: C₇H₂₁O₂Si₃
• MW: 221.496945142746
• MDL: MFCD00048000
• CID: 42112
• PubChem ID: 24863086
• Update Time: 2025-04-18

Heptamethyltrisiloxane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,3,5,5,5-Heptamethyltrisiloxane
• Heptamethyltrisiloxane, commercial grade (40M40)
• Bis(trimethylsiloxy)methylsilane
• Methylbis(Trimethylsilyloxy)Silane
• Heptamethyltrisiloxane
• methyl-bis(trimethylsilyloxy)silicon
• H-307 Heptamethyltrisiloxane
• (Me3SiO)2MeSiH
• (TMSO)2MeSi
• 1,1,1,3,5,5,5-Heptamethyltrisiloxane(Bis(trimethylsiloxy)methylsilane)
• HSi(OSiMe3)2Me
• HSi(OSMe3)2Me
• HSi(OTMS)2Me
• MDHM
• Methylpolysilicone
• Trisiloxane,1,1,1,3,5,5,5-heptamethyl
• Bis(trimethylsiloxy)
• 40M40,commercialgrade
• 3H-Heptamethyltrisiloxane
• Methylbis(trimethylsiloxy)silane
• 1,1,1,3,5,5,5-heptamethyl-trisiloxan
• Bis-(trimethylsilyloxy)-methylsilane
• 40M25)
• Trisiloxane, 1,1,1,3,5,5,5-heptamethyl-
• RVY9659R8C
• DSSTox_CID_18795
• Methicone (20 CST)
• Methicone
• Kf 99
• DSSTox_RID_82383
• DSSTox_RID_79394
• DSSTox_GSID_47501
• DSSTox_GSID_38795
• Poly methyl hydrogen siloxane
• di(trimethyls
• H1267
• SCHEMBL41518
• CHEMBL3988892
• NCGC00254970-01
• NCGC00256718-01
• 1873-88-7
• heptamethyl trisiloxane
• Tox21_302481
• CAS-1873-88-7
• 2,2,4,6,6-pentamethyl-3,5-dioxa-2,4,6-trisilaheptan-4-yl
• Trisiloxane, 1,1,1,3,5,5,5-heptamethyl-,
• HEPTAMETHYL TRISILOXANE [USP-RS]
• di(trimethylsiloxy)methylsilane
• CAS-9004-73-3
• SWGZAKPJNWCPRY-UHFFFAOYSA-N
• MFCD00048000
• AKOS015840182
• EC 217-496-1
• S09300
• Tox21_301069
• UNII-RVY9659R8C
• Hptso//Heptamethyltrisiloxane
• 26403-67-8
• BS-15733
• DTXCID9018795
• NCGC00248277-01
• CS-W014234
• DB-018681
• SIB-1844
• EINECS 217-496-1
• DTXSID1038795
• HEPTAMETHYL TRISILOXANE (USP-RS)
• 217-496-1

• MDL： MFCD00048000
• Inchi： 1S/C7H21O2Si3/c1-10(8-11(2,3)4)9-12(5,6)7/h1-7H3
• InChI Key： SWGZAKPJNWCPRY-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)O[Si](C)O[Si](C)(C)C |^1:5|

Computed Properties

• Exact Mass: 222.09300
• Monoisotopic Mass: 221.084935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Not determined
• Density: 0.819 g/mL at 25 °C(lit.)
• Melting Point: <0°C
• Boiling Point: 142 °C(lit.)
• Flash Point: Fahrenheit: 71.6 ° f
  Celsius: 22 ° c
  
• Refractive Index: n20/D 1.382(lit.)
• Solubility: Miscible with acetone, ethanol, diethyl ether. Insoluble in water.
• Water Partition Coefficient: Miscible with acetone, ethanol, diethyl ether. Insoluble in water.
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
• PSA: 18.46000
• LogP: 2.53970
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined
• Vapor Pressure: 2.7±0.3 mmHg at 25°C

Heptamethyltrisiloxane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R10; R36/37/38
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Argon filled storage

Related Categories

• Other Chemical Reagents Organic Metal Reagents